Tert-butyl 4-{4-[5-(3,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl}piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[4-[5-(3,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl]piperazine-1-carboxylate
• InChI: InChI=1S/C23H24Cl2N4O3/c1-23(2,3)31-22(30)29-12-10-28(11-13-29)17-7-4-15(5-8-17)20-26-21(32-27-20)16-6-9-18(24)19(25)14-16/h4-9,14H,10-13H2,1-3H3
• InChI Key: OJBLPWLHWCDHFN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)C2=CC=C(C=C2)C3=NOC(=N3)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C23H24Cl2N4O3
• Molecular Weight: 475.4 g/mol
• CAS No.: 1272756-31-6

Description

Tert-butyl 4-{4-[5-(3,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl}piperazine-1-carboxylate is a useful research compound. Its molecular formula is C23H24Cl2N4O3 and its molecular weight is 475.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• The compound has been synthesized and characterized by various spectroscopic methods, including LCMS, NMR, IR, and CHN elemental analysis, indicating its potential for further pharmacological studies. The structure has been confirmed by single-crystal X-ray diffraction data, demonstrating its utility in crystallography and molecular structure analysis (Sanjeevarayappa et al., 2015).

Biological Evaluation

• Despite exhibiting poor antibacterial activity, the compound has shown moderate anthelmintic activity, suggesting its potential use in parasitic worm infections (Sanjeevarayappa et al., 2015).

Crystal Structure Studies

• Detailed crystal structure studies and density functional theory (DFT) calculations have been conducted on similar compounds. These studies are crucial for understanding the reactive sites and molecular interactions, which can be relevant for designing new compounds with improved biological activities (Kumara et al., 2017).

Antioxidant Activity

• A series of derivatives of this compound have been screened for antioxidant activity. The findings indicate that the 2,5-disubstituted-1,3,4-oxadiazole structure in these compounds possesses antioxidant activity, highlighting their potential therapeutic applications in diseases caused by oxidative stress (Mallesha et al., 2014).

Pharmaceutical Synthesis

• The compound has been used as an intermediate in the synthesis of biologically active benzimidazole compounds, demonstrating its importance in pharmaceutical chemistry and drug development (Liu Ya-hu, 2010).

Antifungal Properties

• Compounds structurally related to tert-butyl 4-{4-[5-(3,4-dichlorophenyl)-1,2,4-oxadiazol-3-yl]phenyl}piperazine-1-carboxylate have shown antifungal properties. Such findings suggest the potential of this compound class in developing new antifungal agents (Heeres et al., 1983).